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Compound of Interest

Compound Name: 4-Nonanone

Cat. No.: B1580890 Get Quote

An In-Depth Technical Guide to the Physical Properties of 4-Nonanone

Introduction
4-Nonanone, also known as pentyl propyl ketone, is an aliphatic ketone with the chemical

formula C₉H₁₈O.[1][2] It is a colorless to light yellow liquid at room temperature and is

characterized by a distinctive sweet or fruity odor.[3][4][5] This compound finds applications as

a solvent, a flavoring agent in the food industry, and as an intermediate in the synthesis of other

organic compounds.[3][4] Understanding its physical properties is crucial for its application in

research, drug development, and various industrial processes, ensuring safe handling, proper

formulation, and effective use. This guide provides a detailed overview of the core physical

properties of 4-nonanone, methodologies for their experimental determination, and a workflow

for property analysis.

Core Physical Properties of 4-Nonanone
The physical characteristics of 4-nonanone have been determined through various

experimental and computational methods. The following table summarizes the key quantitative

data.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1580890?utm_src=pdf-interest
https://www.benchchem.com/product/b1580890?utm_src=pdf-body
https://www.benchchem.com/product/b1580890?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nonanone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4485090&Mask=200
https://cymitquimica.com/cas/4485-09-0/
https://www.lookchem.com/ProductWholeProperty_LCPL55510.htm
https://www.echemi.com/products/pid_Seven37336-4-nonanone.html
https://cymitquimica.com/cas/4485-09-0/
https://www.lookchem.com/ProductWholeProperty_LCPL55510.htm
https://www.benchchem.com/product/b1580890?utm_src=pdf-body
https://www.benchchem.com/product/b1580890?utm_src=pdf-body
https://www.benchchem.com/product/b1580890?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units Notes Citations

Identifiers

IUPAC Name nonan-4-one - [1]

CAS Number 4485-09-0 - [1][2]

Molecular

Formula
C₉H₁₈O - [1][2][4]

Molecular Weight 142.24 g/mol [1][5][6]

General

Properties

Physical State Liquid -
At room

temperature
[1][3]

Appearance

Colorless to light

yellow, clear

liquid

- [3][4][5]

Thermodynamic

Properties

Boiling Point 187 - 190 °C At 760 mmHg [1][4][7][8]

Melting Point ~ -18.52 °C Estimated value [4][5][8]

Flash Point 61.11 - 61.4 °C Closed cup [4][8][9]

Physical

Characteristics

Density 0.819 - 0.827 g/cm³ At 20-25 °C [5][7][9][10]

Refractive Index 1.416 - 1.422 nD²⁰
At 20 °C, Sodium

D-line
[4][7][9]

Vapor Pressure ~ 0.553 mmHg
At 25 °C,

Estimated value
[4][9]

Solubility
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Water Solubility ~ 284.4 mg/L
At 25 °C,

Estimated value
[9][11]

Solvent Solubility Soluble -
In alcohol and

ether
[3][9]

Experimental Protocols
Accurate determination of physical properties is fundamental in chemical characterization. The

following sections detail standard laboratory protocols for measuring the key properties of liquid

compounds like 4-nonanone.

Determination of Density
The density of a liquid can be determined by accurately measuring the mass of a known

volume.

Apparatus: Analytical balance, pycnometer (density bottle) or a graduated cylinder and

beaker, and a temperature-controlled water bath.[12]

Methodology (using a pycnometer):

Cleaning and Drying: The pycnometer is thoroughly cleaned with a suitable solvent, rinsed

with deionized water, and dried completely.

Mass of Empty Pycnometer: The mass of the clean, dry pycnometer with its stopper is

accurately measured on an analytical balance (m₁).

Mass of Pycnometer with Water: The pycnometer is filled with deionized water of a known

temperature (e.g., 20 °C) and placed in a water bath to reach thermal equilibrium. The

stopper is inserted, allowing excess water to escape through the capillary. The exterior is

dried, and the mass is recorded (m₂).

Mass of Pycnometer with 4-Nonanone: The pycnometer is emptied, dried, and filled with

4-nonanone. The same procedure for temperature equilibration and weighing is followed

to determine the mass (m₃).
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Calculation: The density (ρ) of 4-nonanone is calculated using the formula: ρ_liquid = [(m₃

- m₁) / (m₂ - m₁)] * ρ_water where ρ_water is the known density of water at the

experimental temperature.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus: Distillation flask, condenser, thermometer, heating mantle, and boiling chips.

Methodology (Simple Distillation):

Setup: A small volume of 4-nonanone is placed in the distillation flask along with a few

boiling chips to ensure smooth boiling.

Thermometer Placement: The thermometer is positioned so that the top of its bulb is level

with the bottom of the side-arm leading to the condenser.

Heating: The flask is gently heated. As the liquid boils, the vapor rises, surrounds the

thermometer bulb, and passes into the condenser.

Temperature Reading: The temperature is recorded when it stabilizes, which occurs when

the vapor and liquid are in equilibrium. This stable temperature is the boiling point. The

atmospheric pressure should also be recorded, as boiling point varies with pressure.

Determination of Refractive Index
The refractive index measures how light propagates through a substance and is a valuable tool

for identifying and assessing the purity of liquids.[13]

Apparatus: Abbe refractometer, constant temperature water bath, and a sodium D-line light

source.

Methodology:

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index, such as distilled water.
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Sample Application: A few drops of 4-nonanone are placed on the prism of the

refractometer.

Temperature Control: The prisms are brought to a constant temperature (typically 20 °C)

by circulating water from the water bath.[13]

Measurement: The light source is switched on, and the eyepiece is adjusted until the

boundary line between the light and dark fields is sharp and centered on the crosshairs.

Reading: The refractive index (nD²⁰) is read directly from the instrument's scale. The

reading is corrected for temperature if the measurement is not performed at 20 °C.[13]

Workflow Visualization
The logical sequence for characterizing the physical properties of a liquid sample like 4-
nonanone can be visualized. The following diagram illustrates a standard experimental

workflow.
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Caption: Experimental workflow for determining the physical properties of 4-Nonanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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